Cas no 2105661-63-8 (2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid
• CAS No: 2105661-63-8
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6263978
• PubChem ID: 165614263
• Update Time: 2025-10-24

2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid
• 2-{1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]cyclopropyl}acetic acid
• 2105661-63-8
• EN300-1743035

• Inchi： 1S/C11H16N2O2S/c1-7-9(16-10(12-7)13(2)3)11(4-5-11)6-8(14)15/h4-6H2,1-3H3,(H,14,15)
• InChI Key： DESQNUCEZCYXJX-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid

Introduction to 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid (CAS No. 2105661-63-8)

2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid (CAS No. 2105661-63-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of several recent studies. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The chemical structure of 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid is defined by its cyclopropyl ring and the presence of a thiazole moiety. The thiazole ring, which contains both sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. The dimethylamino group further enhances the compound's reactivity and solubility. The molecular formula of this compound is C₁₃H₁₇N₃O₂S, with a molecular weight of approximately 287.35 g/mol.

The physical properties of 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid include its melting point, which is typically around 140°C to 145°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various biochemical assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid involves a multi-step process that combines organic synthesis techniques with advanced chemical reactions. One common approach involves the reaction of a cyclopropyl carboxylic acid derivative with a thiazole-containing reagent in the presence of a base. The dimethylamino group can be introduced through subsequent alkylation or amidation reactions.

A recent study published in the Journal of Organic Chemistry described an efficient synthetic route for this compound using microwave-assisted reactions. This method not only reduces reaction times but also improves yield and purity, making it a preferred choice for large-scale production in pharmaceutical settings.

Biological Activities

2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid has been evaluated for its biological activities in various in vitro and in vivo models. One of the key findings is its potent anti-inflammatory properties. In cell-based assays, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, this compound has also demonstrated antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). A study published in Antiviral Research reported that 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid significantly reduced viral replication in infected cells without causing significant cytotoxicity.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antiviral properties makes 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid an attractive candidate for drug development. Potential therapeutic applications include the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), as well as viral infections like influenza and RSV.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

Conclusion

In summary, 2-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylcyclopropyl}acetic acid (CAS No. 2105661-63-8) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an anti-inflammatory and antiviral agent has been validated through extensive preclinical studies, and ongoing clinical trials are expected to provide further insights into its therapeutic potential. As research continues to advance, this compound may play a significant role in the development of novel treatments for various diseases.